Cas no 108946-95-8 (Cyclohexanone, 2-methyl-3-(nitromethyl)-)

• Product Name: Cyclohexanone, 2-methyl-3-(nitromethyl)-
• CAS No: 108946-95-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 1186514
• Update Time: 2024-08-05

Cyclohexanone, 2-methyl-3-(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-methyl-3-(nitromethyl)-

• Inchi： 1S/C8H13NO3/c1-6-7(5-9(11)12)3-2-4-8(6)10/h6-7H,2-5H2,1H3
• InChI Key： HNEVCSUHSRYOPW-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(C[N+]([O-])=O)C1C

Computed Properties

• Exact Mass: 171.08959

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 295.9±13.0 °C(Predicted)
• PSA: 60.21
• pka: 8.48±0.40(Predicted)